Cas no 2331211-45-9 ((1S,3R)-3-Methylamino-cyclohexanol hydrochloride)

• Product Name: (1S,3R)-3-Methylamino-cyclohexanol hydrochloride
• CAS No: 2331211-45-9
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• MDL: MFCD29042781
• CID: 4777251
• Update Time: 2026-02-27

(1S,3R)-3-Methylamino-cyclohexanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S,3R)-3-Methylamino-cyclohexanol hydrochloride
• cis-3-Methylamino-cyclohexanol hydrochloride
• SB35306
• SB35769
• cis-3-Methylamino-cyclohexanolhydrochloride
• (1S,3R)-3-(Methylamino)cyclohexan-1-ol hydrochloride

• MDL： MFCD29042781
• Inchi： 1S/C7H15NO.ClH/c1-8-6-3-2-4-7(9)5-6;/h6-9H,2-5H2,1H3;1H/t6-,7+;/m1./s1
• InChI Key： ZQRLUNHNWJYPLG-HHQFNNIRSA-N
• SMILES： Cl.O[C@H]1CCC[C@H](C1)NC

Computed Properties

• Exact Mass: 165.0920418 g/mol
• Monoisotopic Mass: 165.0920418 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 165.66
• Topological Polar Surface Area: 32.299

Additional information on (1S,3R)-3-Methylamino-cyclohexanol hydrochloride

(1S,3R)-3-Methylamino-cyclohexanol hydrochloride: An Overview of a Promising Compound in Medicinal Chemistry

(1S,3R)-3-Methylamino-cyclohexanol hydrochloride (CAS No. 2331211-45-9) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as MACH-HCl, is a derivative of cyclohexanol with a methylamino group and a hydrochloride salt, which confers it unique chemical and biological properties. In this article, we will delve into the structure, synthesis, pharmacological activities, and potential therapeutic applications of (1S,3R)-3-Methylamino-cyclohexanol hydrochloride.

Structure and Synthesis: The molecular structure of (1S,3R)-3-Methylamino-cyclohexanol hydrochloride is characterized by a cyclohexane ring with a chiral center at the 1 and 3 positions. The presence of the methylamino group at the 3 position and the hydroxyl group at the 1 position imparts specific stereochemical properties to the molecule. The synthesis of this compound typically involves several steps, including the formation of the cyclohexanol derivative, introduction of the methylamino group, and final conversion to the hydrochloride salt. Recent advancements in asymmetric synthesis have enabled more efficient and scalable methods for producing this compound with high enantiomeric purity.

Pharmacological Activities: Extensive research has been conducted to explore the pharmacological activities of (1S,3R)-3-Methylamino-cyclohexanol hydrochloride. Studies have shown that this compound exhibits potent activity as an agonist for certain receptors, particularly those involved in neurotransmitter systems. For instance, it has been found to interact with serotonin receptors (5-HT receptors) and dopamine receptors (D2 receptors), which are crucial for regulating mood and cognitive functions. Additionally, preliminary studies suggest that (1S,3R)-3-Methylamino-cyclohexanol hydrochloride may have neuroprotective effects, making it a promising candidate for treating neurodegenerative disorders.

Potential Therapeutic Applications: The unique pharmacological profile of (1S,3R)-3-Methylamino-cyclohexanol hydrochloride has led to its evaluation in various therapeutic areas. One of the most promising applications is in the treatment of mood disorders such as depression and anxiety. Preclinical studies have demonstrated that this compound can modulate serotonin and dopamine signaling pathways, which are known to be dysregulated in these conditions. Moreover, its potential neuroprotective properties make it an attractive candidate for treating conditions like Alzheimer's disease and Parkinson's disease.

Clinical Trials: While preclinical studies have shown promising results, further clinical trials are necessary to fully evaluate the safety and efficacy of (1S,3R)-3-Methylamino-cyclohexanol hydrochloride. Several Phase I and Phase II clinical trials are currently underway to assess its pharmacokinetics, safety profile, and therapeutic potential in human subjects. These trials aim to provide critical data on dosing regimens, adverse effects, and overall treatment outcomes.

Current Research Trends: The ongoing research on (1S,3R)-3-Methylamino-cyclohexanol hydrochloride is focused on several key areas. One area of interest is the optimization of its chemical structure to enhance its potency and selectivity for specific receptors. Another focus is on understanding the mechanisms by which this compound exerts its therapeutic effects at a molecular level. Additionally, researchers are exploring combination therapies involving (1S,3R)-3-Methylamino-cyclohexanol hydrochloride with other drugs to achieve synergistic effects.

Safety Considerations: strong> As with any new pharmaceutical compound, safety is a paramount concern in the development of (1S,3R)-3-Methylamino-cyclohexanol hydrochloride strong>. Preclinical toxicology studies have indicated that this compound has a favorable safety profile at therapeutic doses. However, ongoing clinical trials will provide more comprehensive data on its safety in human subjects. Researchers are also monitoring for any potential side effects or interactions with other medications.

Conclusion: strong> In conclusion, < strong>(1S , 3 R )- 3 - Methylamino - cyclohexanol hydrochloride< / strong > ( CAS No . 2331211 - 45 - 9 ) represents a promising compound in medicinal chemistry with diverse potential therapeutic applications . Its unique chemical structure , potent pharmacological activities , and favorable safety profile make it an attractive candidate for further development . As research continues , it is likely that we will gain deeper insights into its mechanisms of action and therapeutic potential , paving the way for new treatments in various medical conditions . p > article > response >